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Compound of Interest

Compound Name: 2,4-Dimethylthiazole-13C3

Cat. No.: B12366374 Get Quote

An In-depth Technical Guide on 2,4-Dimethylthiazole-¹³C₃

This technical guide provides a comprehensive overview of 2,4-Dimethylthiazole-¹³C₃, an

isotopically labeled form of 2,4-Dimethylthiazole. The guide is intended for researchers,

scientists, and professionals in drug development who utilize stable isotope-labeled

compounds for a variety of applications.

Introduction
2,4-Dimethylthiazole is a heterocyclic compound and a known flavor component in various

foods and beverages.[1] Its isotopically labeled analogue, 2,4-Dimethylthiazole-¹³C₃, serves as

a valuable tool in research, particularly as an internal standard for mass spectrometry-based

quantification, and in metabolic and mechanistic studies. The incorporation of three ¹³C atoms

provides a distinct mass difference, allowing for its clear differentiation from the endogenous,

unlabeled compound.

Due to the limited availability of specific experimental data for 2,4-Dimethylthiazole-¹³C₃, this

guide presents data for the unlabeled compound as a reference and proposes a synthetic route

for the labeled version.

Chemical Identity and Properties
The fundamental properties of 2,4-Dimethylthiazole-¹³C₃ are based on its chemical structure.

While specific experimental data for the labeled compound is not readily available, its basic

chemical identifiers can be determined.
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Table 1: Chemical Identifiers for 2,4-Dimethylthiazole and its ¹³C₃ Isotopologue

Identifier 2,4-Dimethylthiazole 2,4-Dimethylthiazole-¹³C₃

CAS Number 541-58-2[2][3][4][5] Not available

Molecular Formula C₅H₇NS[2][3][4][5] (¹³C)₃C₂H₇NS

Molecular Weight 113.18 g/mol [2][3][4][5] ~116.18 g/mol

IUPAC Name 2,4-dimethyl-1,3-thiazole[6][7]
2,4-di(methyl-¹³C)-1,3-thiazole-

¹³C

The physicochemical properties of the unlabeled 2,4-Dimethylthiazole are summarized in Table

2. It is anticipated that the ¹³C₃-labeled version will exhibit very similar physical properties, with

the primary difference being its molecular weight.

Table 2: Physicochemical Properties of Unlabeled 2,4-Dimethylthiazole

Property Value Reference

Appearance
Clear colorless to light yellow

liquid
[2]

Boiling Point 144-146 °C at 719 mmHg [2][3]

Density 1.056 g/mL at 25 °C [2][3]

Refractive Index n20/D 1.509 [2]

Water Solubility Slightly soluble [2]

Synthesis and Experimental Protocols
The synthesis of 2,4-disubstituted thiazoles is commonly achieved through the Hantzsch

thiazole synthesis. This method involves the condensation of an α-haloketone with a thioamide.

For the synthesis of 2,4-Dimethylthiazole-¹³C₃, ¹³C-labeled precursors would be utilized.

Proposed Synthetic Pathway
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A plausible synthetic route to 2,4-Dimethylthiazole-¹³C₃ is the reaction of ¹³C-labeled

thioacetamide with a ¹³C-labeled bromoacetone. The positions of the ¹³C labels in the final

product will depend on the labeling pattern of the starting materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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